Cas no 102154-07-4 (2,6-Piperazinedione,3-ethyl-3-propyl-)

• Product Name: 2,6-Piperazinedione,3-ethyl-3-propyl-
• CAS No: 102154-07-4
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 124934
• PubChem ID: 53425650
• Update Time: 2025-04-18

2,6-Piperazinedione,3-ethyl-3-propyl- Chemical and Physical Properties

Names and Identifiers

• 2,6-Piperazinedione,3-ethyl-3-propyl-
• (2R)-3,6-DIMETHOXY-2-(1-METHYLETHYL)-2,5-DIHYDROPYRAZINE
• 2,6-Piperazinedione,3-ethyl-3-propyl-(6CI)
• 3-ethyl-3-propylpiperazine-2,6-dione
• 3-Aethyl-3-propyl-piperazin-2,6-dion
• 3-ethyl-3-propyl-piperazine-2,6-dione
• ACMC-20m568
• AG-D-10612
• CTK4A0745
• 102154-07-4
• DTXSID90698935

• Inchi： 1S/C9H16N2O2/c1-3-5-9(4-2)8(13)11-7(12)6-10-9/h10H,3-6H2,1-2H3,(H,11,12,13)
• InChI Key： OZKNWYOKKSQFNV-UHFFFAOYSA-N
• SMILES： O=C1C(CC)(CCC)NCC(N1)=O

Computed Properties

• Exact Mass: 184.121178g/mol
• Monoisotopic Mass: 184.121178g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 184.24g/mol
• XLogP3: 0.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 61.69000
• LogP: 0.78600